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Compound of Interest

Compound Name: Epigallocatechin 3,5-digallate

Cat. No.: B1211531 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

Epigallocatechin-3-gallate (EGCG), the most abundant catechin in green tea, has garnered

significant scientific interest for its potential as a cancer chemopreventive and therapeutic

agent.[1] Its multifaceted mechanism of action involves the modulation of numerous critical

signaling pathways that are often deregulated in cancer.[1][2] EGCG exerts anti-proliferative,

pro-apoptotic, anti-angiogenic, and anti-metastatic effects by interacting with a wide array of

molecular targets.[1][3] This guide provides a comparative analysis of EGCG's effects across

different cancer cell lines, supported by experimental data, detailed protocols, and

visualizations of key signaling pathways.

Quantitative Data Summary
The following table summarizes the inhibitory and apoptotic effects of EGCG on various cancer

cell lines as reported in preclinical studies.
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Cell Line Cancer Type
IC50 Value
(µM)

Key Effects Reference

DU145 Prostate Cancer 89
Inhibition of cell

proliferation
[4][5]

HH870 Prostate Cancer 45
Inhibition of cell

proliferation
[4][5]

HH450 Ovarian Cancer 62
Inhibition of cell

proliferation
[4][5]

HH639 Ovarian Cancer 42
Inhibition of cell

proliferation
[4][5]

HCT116
Colorectal

Cancer
Not specified

Enhanced 5FU-

induced

cytotoxicity and

apoptosis

[6]

SW480
Colorectal

Cancer
Not specified

Enhanced 5FU-

induced

cytotoxicity and

apoptosis

[6]

YCU-N861

Head and Neck

Squamous Cell

Carcinoma

~21.8 (10 µg/ml)

G1 phase cell

cycle arrest and

apoptosis

induction

[7]

YCU-H891

Head and Neck

Squamous Cell

Carcinoma

~21.8 (10 µg/ml)

G1 phase cell

cycle arrest and

apoptosis

induction

[7]

MCF-7 Breast Cancer 50
Induction of

apoptosis
[8]

A431
Epidermoid

Carcinoma
Not specified

G0-G1 phase

cell cycle arrest

and apoptosis

induction

[9]
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Key Signaling Pathways Modulated by EGCG
EGCG's anti-cancer activity stems from its ability to interfere with multiple cancer hallmarks by

targeting key proteins and signaling cascades involved in cell proliferation, survival,

angiogenesis, and metastasis.[1]

EGFR/MAPK Pathway
The Epidermal Growth Factor Receptor (EGFR) pathway is crucial for cell proliferation and is

often overexpressed in cancer cells.[10] EGCG has been shown to inhibit EGFR activation,

which in turn suppresses downstream signaling pathways like the Mitogen-Activated Protein

Kinase (MAPK) cascade (including ERK1/2), leading to reduced cell proliferation.[1][10]
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EGCG inhibits the EGFR/MAPK signaling pathway.

PI3K/Akt Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that promotes

cell survival and inhibits apoptosis.[3] EGCG has been demonstrated to suppress the PI3K/Akt

pathway, leading to the induction of apoptosis in various cancer cells.[3]
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Biological Assays

Start: Select Cancer Cell Line

Cell Culture and Seeding

Treatment with EGCG
(Dose-response and Time-course)

Cell Viability Assay (MTT) Apoptosis Assay (Annexin V/PI) Cell Cycle Analysis (PI Staining) Western Blot for
Signaling Proteins

Data Analysis and Interpretation

Conclusion on EGCG's Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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